tert-butyl 4-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]piperazine-1-carboxylate dihydrochloride

• IUPAC Name: tert-butyl 4-[2-hydroxy-2-(1-methylpyrazol-4-yl)ethyl]piperazine-1-carboxylate;dihydrochloride
• InChI: InChI=1S/C15H26N4O3.2ClH/c1-15(2,3)22-14(21)19-7-5-18(6-8-19)11-13(20)12-9-16-17(4)10-12;;/h9-10,13,20H,5-8,11H2,1-4H3;2*1H
• InChI Key: GZARREQZWJCFEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC(C2=CN(N=C2)C)O.Cl.Cl
• Molecular Formula: C15H28Cl2N4O3
• Molecular Weight: 383.3 g/mol
• CAS No.: 1354952-27-4

Description

Tert-butyl 4-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]piperazine-1-carboxylate dihydrochloride is a useful research compound. Its molecular formula is C15H28Cl2N4O3 and its molecular weight is 383.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization :

  • Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in biologically active compounds like crizotinib, was synthesized in a study by Kong et al. (2016).
  • In another study, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was performed, with its structure confirmed by various spectroscopic methods including LCMS, NMR, IR, and single crystal XRD data. This study also explored its antibacterial and anthelmintic activity, finding moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

• Biological Evaluations and Applications :

  • The compound tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate was synthesized in a study, showing the importance of this compound in forming biologically significant molecules (Richter et al., 2009).
  • In the field of medicinal chemistry, compounds such as tert-butyl 4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate have been synthesized, serving as important intermediates for the development of biologically active benzimidazole compounds. This highlights the role of such compounds in pharmaceutical research (Liu Ya-hu, 2010).

• Chemical Properties and Reactions :

  • The study of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an intermediate for small molecule anticancer drugs, showcases the compound's utility in the development of novel therapeutics. The study detailed a high-yield synthesis method, emphasizing the compound's significance in drug development (Zhang et al., 2018).

• Crystal Structure Analysis :

  • The crystal structure of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was analyzed, revealing insights into its chemical properties and potential pharmacological applications. This study contributes to the understanding of the molecular structure of related compounds (Gumireddy et al., 2021).

• Antimicrobial and Antifungal Activities :

  • Research into tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate demonstrated their potential in antimicrobial and antifungal applications. These studies highlight the compound's utility in addressing microbial resistance (Kulkarni et al., 2016).